Cas no 918870-24-3 (Methanone, (2-fluorophenyl)[2-(methylthio)-4-pyrimidinyl]-)

• Product Name: Methanone, (2-fluorophenyl)[2-(methylthio)-4-pyrimidinyl]-
• CAS No: 918870-24-3
• MF: C₁₂H₉FN₂OS
• MW: 248.276064634323
• CID: 769807
• PubChem ID: 59743427
• Update Time: 2025-04-19

Methanone, (2-fluorophenyl)[2-(methylthio)-4-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-fluorophenyl)[2-(methylthio)-4-pyrimidinyl]-
• (2-fluorophenyl)-(2-methylsulfanylpyrimidin-4-yl)methanone
• DTXSID90732823
• (2-Fluorophenyl)[2-(methylsulfanyl)pyrimidin-4-yl]methanone
• JIJGCIDINLEGCZ-UHFFFAOYSA-N
• (2-fluorophenyl)-(2-methylsulfanyl-pyrimidin-4-yl)-methanone
• SCHEMBL3812776
• (2-fluoro-phenyl)-(2-methylsulfanyl-pyrimidin-4-yl)-methanone
• 918870-24-3

• Inchi： 1S/C12H9FN2OS/c1-17-12-14-7-6-10(15-12)11(16)8-4-2-3-5-9(8)13/h2-7H,1H3
• InChI Key： JIJGCIDINLEGCZ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=CC(C(C2C=CC=CC=2F)=O)=N1

Computed Properties

• Exact Mass: 248.04196225g/mol
• Monoisotopic Mass: 248.04196225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.2Ų